Cas no 827319-26-6 (Benzoic acid, 4-(3-oxo-3-phenyl-1-propynyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(3-oxo-3-phenyl-1-propynyl)-, methyl ester
• CAS No: 827319-26-6
• MF: C₁₇H₁₂O₃
• MW: 264.275384902954
• CID: 684896
• PubChem ID: 11334556
• Update Time: 2025-04-19

Benzoic acid, 4-(3-oxo-3-phenyl-1-propynyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-oxo-3-phenyl-1-propynyl)-, methyl ester
• methyl 4-(3-oxo-3-phenylprop-1-ynyl)benzoate
• DTXSID60462741
• 827319-26-6

• Inchi： 1S/C17H12O3/c1-20-17(19)15-10-7-13(8-11-15)9-12-16(18)14-5-3-2-4-6-14/h2-8,10-11H,1H3
• InChI Key： LNUOMPJMFUXDML-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C#CC(C2C=CC=CC=2)=O)=CC=1)=O

Computed Properties

• Exact Mass: 264.078644241g/mol
• Monoisotopic Mass: 264.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids